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In the field of paleomagnetism, the fidelity of the geomagnetic field record is critically

dependent on the magnetic minerals present in rocks. Among the most important recorders are

titanomagnetite and hematite. This guide provides an objective comparison of their

performance as paleomagnetic recorders, supported by experimental data, to aid researchers

in interpreting paleomagnetic data.

Fundamental Properties and Geological Occurrence
Titanomagnetite and hematite differ significantly in their formation, chemical composition, and

crystal structure, which in turn dictates their magnetic properties and suitability as

paleomagnetic recorders.

Titanomagnetite (Fe₃₋ₓTiₓO₄) is a solid solution series between magnetite (Fe₃O₄) and

ulvöspinel (Fe₂TiO₄).[1] It is the dominant magnetic mineral in most igneous rocks, such as

basalts and andesites, crystallizing from magma.[1][2] The titanium content (x) in

titanomagnetite is a crucial factor influencing its magnetic properties and is dependent on the

temperature and oxygen fugacity during crystallization.[3] Homogeneous titanomagnetite
grains are often found in rapidly cooled volcanic rocks.[1] However, during slow cooling, a

process known as deuteric oxidation can occur, leading to the exsolution of ilmenite lamellae

within the titanomagnetite host.[1]

Hematite (α-Fe₂O₃) is a canted antiferromagnetic mineral that is widespread in oxidized

sediments, earning it the name "red beds".[2][4] It can form as a primary mineral during high-

temperature oxidation in certain igneous rocks, but it is more commonly a secondary mineral
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resulting from the low-temperature oxidation of other iron-bearing minerals like magnetite or

titanomagnetite.[2][4] This alteration process can occur during diagenesis, weathering, or

hydrothermal events.[1][2] The transformation of titanomagnetite to titanomaghemite (a

metastable intermediate) and subsequently to hematite is a common alteration pathway,

particularly in submarine basalts.[4][5]

Comparison of Magnetic Properties
The utility of a mineral as a paleomagnetic recorder is determined by its ability to acquire and

retain a stable remanent magnetization over geological timescales. The following table

summarizes the key magnetic properties of titanomagnetite and hematite.
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Magnetic Property Titanomagnetite Hematite
Significance in
Paleomagnetism

Saturation

Magnetization (Ms)

High (decreases with

increasing Ti content)

[4]

Low (~0.4 Am²/kg)[6]

High Ms can lead to

strong Natural

Remanent

Magnetization (NRM),

but also makes it

susceptible to induced

magnetization.[6][7]

Coercivity (Hc)

Generally low, but

increases with

oxidation and

exsolution.[4]

Very high, especially

in fine-grained

(pigmentary) form

(200-500 mT).[8]

Coarse-grained

hematite has lower

coercivity (2-10 mT).

[8]

High coercivity

indicates high

resistance to

demagnetization by

alternating fields (AF),

suggesting a stable

magnetic record.

Curie Temperature

(Tc)

580°C for pure

magnetite, decreases

with increasing Ti

content.[4]

~675°C[6]

The temperature at

which a mineral loses

its ferromagnetic

properties. A high Tc

implies high thermal

stability of the

remanence.

Unblocking

Temperatures

Varies with Ti content

and oxidation state.

Can be as low as 150-

350°C for Ti-rich

titanomagnetite.

High, typically close to

its Curie temperature

of ~675°C.[9]

The temperature

range over which the

remanent

magnetization is lost

during thermal

demagnetization. High

unblocking

temperatures indicate

a thermally stable

remanence.
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Koenigsberger Ratio

(Q)

Often > 1, indicating

remanent

magnetization

dominates over

induced

magnetization.[8]

Generally > 1.[8]

A high Q ratio is

desirable for

paleomagnetic studies

as it signifies that the

measured

magnetization is

primarily the ancient

remanence.

Median Destructive

Field (MDF)

Increases with

oxidation and the

formation of

titanohematite.[10]

Generally high due to

high coercivity.

The peak alternating

field required to

remove half of the

NRM intensity. A

higher MDF indicates

greater stability

against AF

demagnetization.

Paleomagnetic Recording Fidelity
Titanomagnetite: As a primary mineral in igneous rocks, titanomagnetite can acquire a

thermoremanent magnetization (TRM) as the rock cools below its Curie temperature, providing

a faithful record of the Earth's magnetic field at that time. The stability of this record, however,

is highly dependent on the grain size and composition of the titanomagnetite.[1] Fine, single-

domain (SD) or pseudo-single-domain (PSD) grains are ideal recorders.[1][11]

A significant challenge with titanomagnetite is its susceptibility to low-temperature oxidation,

which transforms it into titanomaghemite.[1][5] This process can occur over geological time and

can lead to the acquisition of a chemical remanent magnetization (CRM) that may overprint or

replace the primary TRM.[10] Therefore, rocks containing titanomaghemite are often

considered unreliable for paleomagnetic studies.[1]

Hematite: Hematite is known for its exceptional magnetic stability, primarily due to its very high

coercivity and high unblocking temperatures.[6][9] This makes it an excellent recorder of

ancient magnetic fields, capable of preserving a remanence for billions of years.[12]
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The main complexity with hematite lies in its origin. Because it often forms as a secondary

mineral, the magnetization it carries (a CRM) may date from a later geological event rather than

the age of the rock formation itself.[12] Distinguishing between primary and secondary hematite

is a critical step in interpreting paleomagnetic data from red beds. However, when the timing of

hematite formation can be constrained, it provides invaluable information about the

geomagnetic field during that period.[12]

Experimental Protocols
A combination of demagnetization techniques and rock magnetic experiments are employed to

characterize the magnetic carriers and assess the stability of the remanent magnetization.

Thermal Demagnetization
This method involves progressively heating a sample to successively higher temperatures and

measuring the remaining remanent magnetization after cooling in a zero-field environment.

Methodology:

Measure the Natural Remanent Magnetization (NRM) of the sample at room temperature.

Heat the sample to a specific temperature (e.g., 100°C) and hold it for a set time to ensure

thermal equilibrium.

Cool the sample to room temperature in a magnetically shielded space.

Measure the remaining remanent magnetization.

Repeat steps 2-4 at increasing temperature intervals until the magnetization is completely

removed.

The results are typically plotted on a vector endpoint diagram (Zijderveld plot) to isolate

different magnetization components based on their unblocking temperatures.

Alternating Field (AF) Demagnetization
This technique uses an alternating magnetic field to randomize the magnetic moments of

grains with coercivities lower than the peak applied field.
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Methodology:

Measure the NRM of the sample.

Place the sample in a demagnetizer and apply a peak alternating field (e.g., 5 mT) while

tumbling the sample along three axes to ensure uniform field exposure.

Slowly ramp down the alternating field to zero.

Measure the remaining remanent magnetization.

Repeat steps 2-4 with progressively higher peak AF fields until the magnetization is

removed.

Data is analyzed using Zijderveld plots to separate components based on their coercivity

spectra.

Rock Magnetic Measurements
These experiments help to identify the magnetic mineralogy, grain size, and domain state.

Hysteresis Loops: Measure the response of a sample's magnetization to a cyclically applied

magnetic field. This provides information on saturation magnetization (Ms), saturation

remanence (Mrs), and coercivity (Hc).[8]

Isothermal Remanent Magnetization (IRM) Acquisition: Measures the remanence acquired

by a sample after being exposed to progressively stronger magnetic fields at a constant

temperature. This helps to characterize the coercivity distribution of the magnetic minerals.[7]

Hematite requires much stronger fields to reach saturation compared to magnetite or

titanomagnetite.[7][13]

First-Order Reversal Curve (FORC) Diagrams: Provide a detailed characterization of the

coercivity and interaction field distributions within a sample, which can help to distinguish

between different magnetic mineral populations.[13]

Visualizations

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ntrs.nasa.gov/api/citations/19990102924/downloads/19990102924.pdf
https://epm.ethz.ch/research/project-archive/naturalmagnetism/mineral-magnetism/magnetic-properties-of-magnetite-hematite-mixtures-.html
https://www.benchchem.com/product/b1172002?utm_src=pdf-body
https://epm.ethz.ch/research/project-archive/naturalmagnetism/mineral-magnetism/magnetic-properties-of-magnetite-hematite-mixtures-.html
https://www.researchgate.net/publication/321930178_Magnetic_analysis_of_commercial_hematite_magnetite_and_their_mixtures
https://www.researchgate.net/publication/321930178_Magnetic_analysis_of_commercial_hematite_magnetite_and_their_mixtures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Paleomagnetic Measurement & Demagnetization

Rock Magnetic Analysis

Data Analysis & Interpretation

Rock Sample Collection

Drilling & Cutting of Specimen

NRM Measurement

Hysteresis & FORC IRM Acquisition

Stepwise Demagnetization
(Thermal or AF)

Zijderveld Plots

Magnetic Mineralogy & Grain Size

Principal Component Analysis

Paleodirection & Paleopole

Geological Interpretation

Click to download full resolution via product page

Caption: Typical experimental workflow in a paleomagnetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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